Cas no 2248361-73-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetate
• CAS No: 2248361-73-9
• MF: C₁₈H₁₃NO₇S
• MW: 387.363323926926
• CID: 6107425
• PubChem ID: 165732864
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6525126
• 2248361-73-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetate

• Inchi： 1S/C18H13NO7S/c20-16(26-19-17(21)12-5-1-2-6-13(12)18(19)22)9-11-10-27(23,24)15-8-4-3-7-14(15)25-11/h1-8,11H,9-10H2
• InChI Key： HVBWTJJWLOTCPC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2OC(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 387.04127293g/mol
• Monoisotopic Mass: 387.04127293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4,4-dioxo-2,3-dihydro-1,4λ6-benzoxathiin-2-yl)acetate

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4,4-dioxo-2,3-dihydro-1,4λ6-benzoxathiin-2-yl)acetate (CAS No. 2248361739) is a highly specialized organic molecule with significant potential in advanced chemical research and applications. This compound is characterized by its complex structure, which includes a dioxo group, a dihydroisoindole moiety, and a benzoxathiin fragment, all of which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel materials and pharmaceutical agents. The dihydroisoindole component has been shown to exhibit interesting electronic properties, making it a valuable building block in the synthesis of advanced materials. Similarly, the benzoxathiin fragment has been implicated in various biological activities, including antioxidant and anti-inflammatory effects. These findings underscore the potential of this compound in drug discovery and material science.

The synthesis of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4,4-dioxo...